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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Basic Red 14 is a cationic fluorescent dye with known applications in forensics and textile
manufacturing. While extensive quantitative data for its use in biological research is not readily
available in the public domain, its chemical properties suggest potential for quantitative
fluorescence analysis in cellular assays. This document provides detailed, albeit hypothetical,
application notes and protocols for the use of Basic Red 14 in the quantitative analysis of
mitochondrial membrane potential, a key indicator of cell health and metabolic activity. The
protocols for quantitative fluorescence microscopy and flow cytometry are based on
established methodologies for similar cationic dyes. Researchers are strongly encouraged to
perform thorough validation and optimization for their specific experimental systems.

Introduction to Basic Red 14

Basic Red 14 (C.I. 48016) is a red fluorescent dye that exhibits fluorescence under green light
excitation.[1] Its cationic nature allows it to accumulate in cellular compartments with a negative
membrane potential, such as mitochondria. This property forms the basis for its potential
application in monitoring mitochondrial function.

Chemical and Spectral Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1583731?utm_src=pdf-interest
https://www.benchchem.com/product/b1583731?utm_src=pdf-body
https://www.benchchem.com/product/b1583731?utm_src=pdf-body
https://www.benchchem.com/product/b1583731?utm_src=pdf-body
https://www.benchchem.com/product/b1583731?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30687773/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

A summary of the known physicochemical and spectral properties of Basic Red 14 is
presented in Table 1. It is important to note that key quantitative fluorescence parameters such
as the molar extinction coefficient and fluorescence quantum yield are not well-documented in
publicly accessible literature.

Table 1: Physicochemical and Spectral Properties of Basic Red 14

Property Value Reference

2-[2-[4-{(2-
cyanoethyl)methylamino]phen

Chemical Name Y Y y Ipheny [1]
[lethenyl]-1,3,3-trimethyl-3H-

Indolium, chloride

CAS Number 12217-48-0 [1]
Molecular Formula C23H26CIN3 [2]
Molecular Weight 379.93 g/mol [2]
Excitation Maximum (Aex) ~530 nm [11[3]
Emission Maximum (Aem) >590 nm [1][3]
Solubility Soluble in water and ethanol [3114]

Proposed Application: Quantitative Analysis of
Mitochondrial Membrane Potential

The inner mitochondrial membrane maintains a significant electrochemical proton gradient,
resulting in a negative membrane potential (AWm). Cationic dyes like Basic Red 14 can
accumulate in the mitochondrial matrix in a manner dependent on this potential. A decrease in
AWm, often associated with cellular stress or apoptosis, will lead to a reduction in the
intramitochondrial concentration of the dye and a corresponding decrease in fluorescence
intensity. This principle allows for the quantitative assessment of changes in mitochondrial
health.[5][6][7][8]

Signaling Pathway and Mechanism of Action
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The following diagram illustrates the proposed mechanism of action for Basic Red 14 as a
probe for mitochondrial membrane potential.
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Click to download full resolution via product page

Caption: Mechanism of Basic Red 14 as a mitochondrial membrane potential probe.

Experimental Protocols
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The following are detailed, generalized protocols for the quantitative analysis of mitochondrial
membrane potential using Basic Red 14. It is critical to optimize these protocols for your
specific cell type and experimental conditions.

Quantitative Fluorescence Microscopy

This protocol describes how to use fluorescence microscopy to quantify changes in
mitochondrial fluorescence intensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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